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Compound of Interest

Compound Name: 1-(4-Phenyiphenyl)ethanamine

Cat. No.: B1272158

An In-depth Technical Guide to the Health and Safety of 1-(4-phenylphenyl)ethanamine

This guide provides a comprehensive technical overview of the health and safety
considerations for 1-(4-phenylphenyl)ethanamine (CAS: 86217-82-5), a biphenyl derivative of
significant interest in chemical synthesis and drug discovery. This document is intended for
researchers, laboratory personnel, and drug development professionals who may handle this
compound. The information herein is synthesized from established safety databases and
regulatory guidance to ensure a high standard of scientific integrity and practical utility.

Chemical Identity and Physicochemical Properties

Understanding the fundamental properties of a chemical is the cornerstone of a robust safety
assessment. 1-(4-phenylphenyl)ethanamine, also known as 1-(1,1'-biphenyl-4-yl)ethanamine,
Is a primary amine with a biphenyl scaffold. Its physical and chemical characteristics dictate its
behavior in a laboratory setting and are crucial for developing appropriate handling and storage
protocols.
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Property Value Source
IUPAC Name 1-(4-phenylphenyl)ethanamine  [1]
CAS Number 86217-82-5 [1]
Molecular Formula Ci14H1sN [1]
Molecular Weight 197.27 g/mol [1]

1-(1,1'-Biphenyl)-4-
Synonyms ylethanamine, 4-(1- [1]
Aminoethyl)biphenyl

Hazard Identification and GHS Classification

1-(4-phenylphenyl)ethanamine is classified under the Globally Harmonized System (GHS) as
a hazardous substance. The following classifications from authoritative bodies like the
European Chemicals Agency (ECHA) mandate specific handling precautions and personal
protective equipment (PPE).[1] The primary hazards are associated with its corrosive and
irritant nature, typical of many primary amines.

Hazard Class GHS Category Hazard Statement
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

. L H318: Causes serious eye
Serious Eye Damage/Irritation Category 1

damage
Specific Target Organ Toxicity H335: May cause respiratory
) Category 3 o
(Single Exposure) irritation

Source: PubChem CID 2771754[1]

The "Danger” signal word associated with this compound underscores the potential for severe
health effects upon improper handling.[1] The H318 classification, in particular, is critical; it
indicates a risk of irreversible eye damage, making eye protection not just a recommendation
but a mandatory requirement.
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Toxicological Profile: A Mechanistic Perspective

While comprehensive toxicological data specific to 1-(4-phenylphenyl)ethanamine is not
extensively published, the GHS classifications provide a clear directive for risk assessment.

Acute Oral Toxicity (H302): Ingestion of this compound can be harmful.[1] Researchers must
prohibit eating, drinking, and smoking in laboratory areas to prevent accidental ingestion.[2]

o Skin Irritation (H315): As a primary amine, this compound can disrupt the lipid bilayer of the
skin, leading to irritation, inflammation, and dermatitis upon contact.[1] Prolonged or
repeated exposure should be avoided.

e Serious Eye Damage (H318): This is the most severe hazard classification for this
compound.[1] The basic nature of the amine group can cause rapid and severe damage to
the cornea through saponification of fatty acids and disruption of cell membranes, potentially
leading to permanent vision loss. This necessitates the use of chemical splash goggles and,
in certain operations, a face shield.[2]

o Respiratory Irritation (H335): If aerosolized or handled as a fine powder, the compound may
irritate the mucous membranes of the respiratory tract.[1] This is a common hazard for amine
compounds and underscores the need for handling within a certified chemical fume hood or
other ventilated enclosure.

As of this writing, there is no specific data available regarding the germ cell mutagenicity or
carcinogenicity of this compound.[3] In the absence of such data, it is prudent to treat it as a
substance with unknown long-term health effects and minimize exposure to as low as
reasonably achievable (ALARA).

Exposure Control and Personal Protection

A multi-layered approach to exposure control is essential for ensuring personnel safety. The
hierarchy of controls provides a systematic framework for mitigating risks associated with
hazardous chemicals.
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Personal Protective Equipment (PPE)

(Gloves, Goggles, Lab Coat)

Elimination
(Not Feasible)
Substitution
(Use a less hazardous amine if possible)

Engineering Controls
(e.g., Chemical Fume Hood)

Administrative Controls
(SOPs, Training, Signage)

Click to download full resolution via product page
Caption: The Hierarchy of Controls prioritizes risk mitigation strategies.

» Engineering Controls: The primary method for controlling exposure is to handle the material
in a certified chemical fume hood. This ensures that any dust or vapors are captured at the
source, preventing inhalation.[4][5] Eyewash stations and safety showers must be readily
accessible in the immediate work area.[4][5]

+ Administrative Controls: Develop and strictly follow Standard Operating Procedures (SOPSs)
for all tasks involving this chemical. All personnel must be trained on the specific hazards
and handling procedures. Clearly label all containers.

* Personal Protective Equipment (PPE): PPE is the last line of defense and must be used in

conjunction with engineering controls.
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PPE Type

Specification

Rationale

Eye/Face Protection

Chemical splash goggles
conforming to EN166 (EU) or
ANSI z87.1 (US). A face shield
may be required for splash

hazards.

Protects against severe and
potentially irreversible eye
damage (H318).[2][6]

Hand Protection

Nitrile or neoprene gloves.
Check manufacturer's

breakthrough time data.

Prevents skin contact and
irritation (H315). Contaminated
gloves must be changed

immediately.

Skin/Body Protection

A flame-retardant laboratory

coat. Ensure cuffs are closed.

Protects against skin contact
and contamination of personal
clothing.[3]

Respiratory Protection

Not typically required if
handled within a fume hood. If
engineering controls are
insufficient, a NIOSH-approved
respirator with an appropriate
organic vapor/particulate filter

may be necessary.

Prevents respiratory tract
irritation (H335).[6]

Safe Handling and Storage Protocols
Protocol 1: Safe Laboratory Handling

Preparation: Before handling, ensure the chemical fume hood is operational and the sash is

at the indicated height. Confirm the location of the nearest eyewash station and safety

shower. Don all required PPE.

Weighing: If weighing a solid, perform this task within the fume hood or in a ventilated

balance enclosure to prevent inhalation of dust.

Transfer: Use spatulas or powder funnels to transfer the solid. Avoid creating dust. If making

a solution, add the solid slowly to the solvent.
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e Reaction Setup: All manipulations, including setting up reactions and work-ups, must be
conducted within the fume hood.

e Post-Handling: Thoroughly decontaminate the work area and any equipment used. Wash
hands and any exposed skin thoroughly with soap and water after removing gloves.[3][4]

Protocol 2: Chemical Storage

o Container: Keep the chemical in its original, tightly sealed container.[3][4]

e Location: Store in a dry, cool, and well-ventilated area.[4][5] A designated cabinet for
corrosive and toxic materials is recommended.

e Segregation: Store away from incompatible materials such as strong oxidizing agents, strong
acids, and strong bases to prevent hazardous reactions.[3][5]

e Inventory: Maintain an accurate inventory and store in a locked-up location.[3][4]

First Aid and Emergency Procedures

Immediate and appropriate action is critical in the event of an exposure or spill.

First Aid Measures

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
holding the eyelids open. Remove contact lenses if present and easy to do. Seek immediate
medical attention.[3][4]

o Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with
plenty of soap and water for at least 15 minutes. If skin irritation occurs, seek medical advice.

[3]14]

¢ Inhalation: Move the person to fresh air and keep them in a position comfortable for
breathing. If the person feels unwell or breathing is difficult, call a poison control center or
doctor immediately.[3][4]

 Ingestion: Do NOT induce vomiting. Rinse the mouth with water. If the person is conscious,
have them drink plenty of water. Seek immediate medical attention.[3][6]
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Protocol 3: Chemical Spill Response

Evacuate Immediate Area
Alert Others

Assess Spill Size & Hazard
(Is it a minor or major spill?)

Minor Spill Major Spill
(Personnel can handle) (Requires emergency services)

Don Appropriate PPE
(Gloves, Goggles, Respirator if needed)

Call Emergency Services
(e.g., EH&S, 911)

Contain Spill
(Use inert absorbent material)

Collect & Clean
(Sweep solid, place in labeled waste container)

Decontaminate Area

Dispose of Waste
(Follow institutional hazardous waste procedures)

Report Incident

Click to download full resolution via product page
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Caption: Workflow for responding to a chemical spill.

Evacuate and Alert: Immediately alert others in the vicinity and evacuate the immediate area.
o Control: If safe to do so, prevent the spread of dust or liquid.

o Containment: For a small spill, cover with a dry, inert absorbent material such as sand or
vermiculite. Do not use combustible materials.

o Cleanup: Carefully sweep or scoop the absorbed material into a suitable, labeled container
for hazardous waste disposal. Avoid creating dust.[5]

o Decontamination: Clean the spill area thoroughly with an appropriate decontaminating
solution, followed by soap and water.

» Disposal: Dispose of all contaminated materials (absorbent, PPE, etc.) as hazardous waste
in accordance with local, state, and federal regulations.[3][4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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phenylphenyl-ethanamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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